Cas no 57728-80-0 (Methanesulfonic acid, trifluoro-, 2-methyl-4-(methylthio)phenyl ester)

• Product name: Methanesulfonic acid, trifluoro-, 2-methyl-4-(methylthio)phenyl ester
• CAS No: 57728-80-0
• MF: C₉H₉F₃O₃S₂
• MW: 286.291170835495
• CID: 344456
• PubChem ID: 21485305

Methanesulfonic acid, trifluoro-, 2-methyl-4-(methylthio)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 2-methyl-4-(methylthio)phenyl ester
• (2-methyl-4-methylsulfanylphenyl) trifluoromethanesulfonate
• SCHEMBL11702114
• 57728-80-0
• 2-Methyl-4-(methylsulfanyl)phenyl trifluoromethanesulfonate
• RSLLDPSVWYKUAX-UHFFFAOYSA-N
• DTXSID00614606

• Inchi： InChI=1S/C9H9F3O3S2/c1-6-5-7(16-2)3-4-8(6)15-17(13,14)9(10,11)12/h3-5H,1-2H3
• InChI Key： RSLLDPSVWYKUAX-UHFFFAOYSA-N
• SMILES： CSC1=CC=C(OS(C(F)(F)F)(=O)=O)C(C)=C1

Computed Properties

• Exact Mass: 285.99457
• Monoisotopic Mass: 285.99452098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77Ų

Experimental Properties

• PSA: 43.37